Cas no 946334-18-5 (2,5-dichloro-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide)

• Product Name: 2,5-dichloro-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide
• CAS No: 946334-18-5
• MF: C₂₁H₁₄Cl₂N₄O₂
• MW: 425.267462253571
• CID: 6586548
• Update Time: 2025-08-05

2,5-dichloro-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide
• Benzamide, 2,5-dichloro-N-[4-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl]-

• Inchi： 1S/C21H14Cl2N4O2/c1-12-25-19-16(3-2-10-24-19)21(29)27(12)15-7-5-14(6-8-15)26-20(28)17-11-13(22)4-9-18(17)23/h2-11H,1H3,(H,26,28)
• InChI Key： NDGRIVNGXGDJMR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2C(C)=NC3=NC=CC=C3C2=O)C=C1)(=O)C1=CC(Cl)=CC=C1Cl

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 11.63±0.70(Predicted)

Additional information on 2,5-dichloro-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide

Introduction to 2,5-dichloro-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide and Its Significance in Modern Pharmaceutical Research

The compound with the CAS number 946334-18-5, specifically named as 2,5-dichloro-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide, represents a fascinating subject of study in the realm of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further exploration in medicinal chemistry.

One of the most striking features of this compound is its dual functionality, stemming from the combination of a benzamide moiety and a pyrido[2,3-d]pyrimidine scaffold. The benzamide group is well-known for its role in various bioactive molecules, often contributing to their pharmacological properties. In contrast, the pyrido[2,3-d]pyrimidine core is a heterocyclic system that has been extensively studied for its antimicrobial and anticancer activities. The synergistic effect of these two components in 2,5-dichloro-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide suggests that it may exhibit novel therapeutic effects that are not observed with either moiety alone.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging high-throughput virtual screening techniques, scientists have been able to identify potential hits that exhibit promising pharmacological profiles. In this context, 2,5-dichloro-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide has emerged as a compound of interest due to its predicted interactions with various biological targets. These interactions are thought to be mediated by the functional groups present in the molecule, particularly the amide bond and the nitrogen atoms within the pyrido[2,3-d]pyrimidine ring.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The complex nature of its structure requires careful planning and execution to ensure high yields and purity. However, recent innovations in synthetic methodologies have made it possible to construct such intricate molecules with greater ease than ever before. For instance, transition metal-catalyzed cross-coupling reactions have revolutionized the way complex heterocycles are assembled. These reactions allow for the formation of carbon-carbon bonds under mild conditions, which is particularly useful for constructing the pyrido[2,3-d]pyrimidine core of 2,5-dichloro-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide.

In addition to its synthetic significance, this compound has also been studied for its potential applications in treating various diseases. Preliminary studies have suggested that it may exhibit inhibitory activity against certain enzymes that are involved in cancer progression. These enzymes include kinases and proteases, which are known to play critical roles in cell signaling pathways that regulate growth and differentiation. By inhibiting these enzymes, 2,5-dichloro-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide may be able to slow down or even halt the growth of cancer cells.

Another area where this compound shows promise is in the treatment of infectious diseases. Antimicrobial resistance has become a significant global health challenge over the past few decades. The development of new antibiotics is crucial to address this issue. Studies have indicated that 2,5-dichloro-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide may possess antimicrobial properties due to its ability to interact with bacterial enzymes and disrupt essential cellular processes. This could make it an effective candidate for developing new antibiotics or antifungal agents.

The role of computational modeling in understanding the mechanism of action of this compound cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how 2,5-dichloro-N-(4-{2-methyl-4-oxysoxazolidine)-N'-phenyl)-N'-methylcarbamoyl]-1-cyclohexylethyleneamine interacts with biological targets at an atomic level. These studies have helped researchers identify key binding sites and understand how changes in the structure of the molecule can affect its potency and selectivity.

Furthermore，the development of novel drug delivery systems has opened up new possibilities for administering this compound effectively. Nanotechnology-based delivery systems have shown great promise in improving drug solubility and bioavailability while reducing side effects. By encapsulating 946334 18 5 within nanoparticles or liposomes， researchers can enhance its delivery to target tissues， thereby increasing its therapeutic efficacy.

The future prospects for 946334 18 5 are bright， thanks to ongoing research efforts aimed at optimizing its chemical structure and exploring new therapeutic applications。 As our understanding of disease mechanisms continues to evolve， so too will our ability to develop targeted therapies that address these diseases more effectively。 It is hoped that through continued investigation， compounds like 946334 18 5 will play a pivotal role in improving human health outcomes worldwide。